3-isobutyl-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(2-methylpropyl)-5-[(4-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H14N2O3S2/c1-9(2)8-15-13(17)12(21-14(15)20)7-10-3-5-11(6-4-10)16(18)19/h3-7,9H,8H2,1-2H3/b12-7-
• InChI Key: XPYYBTGJHGPTBV-GHXNOFRVSA-N
• Canonical SMILES: CC(C)CN1C(=O)C(=CC2=CC=C(C=C2)[N+](=O)[O-])SC1=S
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/SC1=S
• Molecular Formula: C14H14N2O3S2
• Molecular Weight: 322.4 g/mol

Description

3-isobutyl-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as "IBN" and is a thiazolidinone derivative. IBN is known to have a wide range of applications in the field of medicinal chemistry due to its ability to act as a potential drug candidate.

Mechanism of Action

The mechanism of action of IBN is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. IBN has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
IBN has been shown to have a wide range of biochemical and physiological effects on the body. It has been found to exhibit antioxidant activity, which can protect cells from oxidative damage. IBN has also been shown to have anti-inflammatory properties, which can help reduce inflammation in the body. Additionally, IBN has been studied for its potential to inhibit the growth of cancer cells and to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using IBN in lab experiments is its ability to exhibit a wide range of biological activities. This makes it a potential candidate for the development of new drugs. However, one of the limitations of using IBN is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research and development of IBN. One potential direction is the further study of its neuroprotective properties and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, IBN could be further studied for its potential as an anticancer agent and as a treatment for inflammatory diseases. Further research could also focus on developing more efficient synthesis methods for IBN to make it more readily available for research and development purposes.
Conclusion:
In conclusion, 3-isobutyl-5-(4-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has shown great potential in the field of medicinal chemistry. Its unique properties and wide range of biological activities make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and to explore its potential as a treatment for various diseases.

Scientific Research Applications

IBN has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, antioxidant, and anti-inflammatory properties. IBN has also been shown to have potential as a neuroprotective agent and has been studied for its ability to inhibit acetylcholinesterase activity.